Cas no 61577-01-3 (2,3,4,5,6-Pentachloro-1,1':4',1''-terphenyl)

• Product Name: 2,3,4,5,6-Pentachloro-1,1':4',1''-terphenyl
• CAS No: 61577-01-3
• MF: C₁₈H₉Cl₅
• MW: 402.529060125351
• CID: 474183
• PubChem ID: 71394419
• Update Time: 2025-09-25

2,3,4,5,6-Pentachloro-1,1':4',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 2,3,4,5,6-pentachloro-
• 1,2,3,4,5-pentachloro-6-(4-phenylphenyl)benzene
• 2,3,4,5,6-Pentachloro-1,1':4',1''-terbenzene
• 61577-01-3
• 1~2~,1~3~,1~4~,1~5~,1~6~-Pentachloro-1~1~,2~1~:2~4~,3~1~-terphenyl
• DTXSID70816115
• 2,3,4,5,6-Pentachloro-1,1':4',1''-terphenyl

• Inchi： 1S/C18H9Cl5/c19-14-13(15(20)17(22)18(23)16(14)21)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： SSGSSAKRYULJEE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=CC=1)C1C=CC=CC=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 399.91497
• Monoisotopic Mass: 399.914689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls

Additional information on 2,3,4,5,6-Pentachloro-1,1':4',1''-terphenyl

1,1':4',1''-Terphenyl, 2,3,4,5,6-Pentachloro-: A Comprehensive Overview

1,1':4',1''-Terphenyl, 2,3,4,5,6-pentachloro-, also known by its CAS number 61577-01-3, is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique terphenyl structure and the presence of five chlorine atoms strategically positioned on the aromatic rings. The combination of these structural features imparts distinctive chemical properties that make it valuable in numerous applications.

The molecular structure of 1,1':4',1''-Terphenyl consists of three interconnected benzene rings. The pentachloro substitution pattern enhances its stability and reactivity under specific conditions. Recent studies have highlighted the compound's potential in advanced materials science and pharmaceutical research. For instance, researchers have explored its role in the development of novel polymer materials with enhanced thermal stability and mechanical properties.

In terms of physical properties, 2,3,4,5,6-pentachloro-substituted terphenyl exhibits a high melting point and excellent solubility in organic solvents. These characteristics make it an ideal candidate for use in high-performance liquid chromatography (HPLC) as a stationary phase modifier. Additionally, its ability to form stable complexes with metal ions has been leveraged in catalytic processes within the petrochemical industry.

The synthesis of this compound involves a multi-step process that typically includes chlorination reactions followed by purification techniques such as recrystallization and chromatography. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis methods for CAS No 61577-01-3. These methods not only reduce production costs but also minimize the environmental footprint associated with its manufacturing.

In the field of electronics, terphenyl derivatives like this compound have found applications in the production of advanced optoelectronic devices. Their ability to act as electron transport materials in organic light-emitting diodes (OLEDs) has been a focal point of recent research. Studies have demonstrated that the pentachloro substitution pattern enhances charge transport properties without compromising device stability.

Beyond its industrial applications, this compound has also been studied for its potential in biotechnology. Researchers have investigated its role as a ligand in metalloenzyme mimicry and catalytic processes. The pentachloro-substituted terphenyl framework provides a rigid platform for coordinating metal ions, making it suitable for enzyme-like catalysis under mild conditions.

From an environmental perspective, understanding the behavior of CAS No 61577-01-3 in natural systems is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation pathways and bioaccumulation potential. Results indicate that while the compound is persistent in certain environments, it undergoes gradual degradation under specific microbial and abiotic conditions.

In conclusion, 1,1':4',1''-Terphenyl, with its unique structural features and versatile chemical properties, continues to be a subject of intense research across multiple disciplines. Its applications span from advanced materials science to biotechnology and electronics. As scientific understanding evolves and new synthesis methods emerge,